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Compound of Interest

Compound Name:
1-Amino-1-

cyclopentanecarboxamide

Cat. No.: B096507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 1-Amino-1-
cyclopentanecarboxamide, a key building block in synthetic chemistry. It also outlines a

representative experimental workflow for its synthesis and characterization, offering a

foundational protocol for researchers in drug development and organic synthesis.

Physicochemical Data
The fundamental molecular properties of 1-Amino-1-cyclopentanecarboxamide have been

determined and are summarized below. These data are critical for reaction stoichiometry,

analytical characterization, and formulation development.

Parameter Value Reference

Molecular Formula C6H12N2O [1][2]

Molecular Weight 128.17 g/mol [1][2]

CAS Number 17193-28-1 [1][3]
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Representative Experimental Workflow: Synthesis
and Quality Control
The following section details a generalized experimental protocol for the synthesis and

subsequent quality control of 1-Amino-1-cyclopentanecarboxamide. This workflow is typical

for ensuring the purity and identity of chemical building blocks used in pharmaceutical research

and development.

2.1. Synthesis Protocol

A common synthetic route to 1-Amino-1-cyclopentanecarboxamide is the Strecker synthesis,

followed by hydrolysis.

Step 1: Strecker Synthesis. Cyclopentanone is reacted with an alkali cyanide (e.g., sodium

cyanide) and ammonium chloride to form 1-aminocyclopentanecarbonitrile. The reaction is

typically carried out in an aqueous solution and stirred at room temperature.

Step 2: Nitrile Hydrolysis. The resulting 1-aminocyclopentanecarbonitrile is then subjected to

controlled hydrolysis. This is often achieved using a strong acid (e.g., hydrochloric acid) or

base (e.g., sodium hydroxide) to convert the nitrile group into a carboxamide group, yielding

the final product, 1-Amino-1-cyclopentanecarboxamide.

Step 3: Work-up and Isolation. Following the hydrolysis, the reaction mixture is neutralized.

The product is then extracted using an appropriate organic solvent. The organic layers are

combined, dried, and the solvent is removed under reduced pressure to yield the crude

product.

Step 4: Purification. The crude 1-Amino-1-cyclopentanecarboxamide is purified, typically

by recrystallization from a suitable solvent system to achieve the desired purity.

2.2. Quality Control and Characterization

To ensure the synthesized compound meets the required specifications, a series of analytical

tests are performed.

Identity Confirmation:
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Mass Spectrometry (MS): To confirm the molecular weight of the compound. The expected

molecular ion peak corresponding to [M+H]⁺ would be observed at m/z 129.1.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm

the chemical structure of the molecule by analyzing the chemical shifts and coupling

constants of the hydrogen and carbon atoms.

Purity Assessment:

High-Performance Liquid Chromatography (HPLC): To determine the purity of the

compound. A sample is injected into an HPLC system, and the area of the product peak is

compared to the total area of all peaks to calculate the purity percentage.

Melting Point Analysis: The melting point of the purified compound is measured and

compared to the literature value as an indicator of purity.

Visualized Experimental Workflow
The logical flow of the synthesis and quality control process is depicted in the following

diagram.
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Caption: Synthesis and Quality Control Workflow for 1-Amino-1-cyclopentanecarboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b096507?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/1-amino-1-cyclopentanecarboxamide-min-95-1-gram/ala-a182057-1g
https://pubchem.ncbi.nlm.nih.gov/compound/1-Amino-1-cyclopentanecarboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/1-Amino-1-cyclopentanecarboxamide
https://www.bldpharm.com/products/17193-28-1.html
https://www.benchchem.com/product/b096507#1-amino-1-cyclopentanecarboxamide-molecular-weight-and-formula
https://www.benchchem.com/product/b096507#1-amino-1-cyclopentanecarboxamide-molecular-weight-and-formula
https://www.benchchem.com/product/b096507#1-amino-1-cyclopentanecarboxamide-molecular-weight-and-formula
https://www.benchchem.com/product/b096507#1-amino-1-cyclopentanecarboxamide-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b096507?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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